Ethyl 4-amino-N-(3,4-dichlorobenzyl)indole-2-carboxylate

• Molecular Formula: C18H16Cl2N2O2
• Molecular Weight: 363.2 g/mol
• IUPAC Name: ethyl 4-amino-1-[(3,4-dichlorophenyl)methyl]indole-2-carboxylate
• InChI: InChI=1S/C18H16Cl2N2O2/c1-2-24-18(23)17-9-12-15(21)4-3-5-16(12)22(17)10-11-6-7-13(19)14(20)8-11/h3-9H,2,10,21H2,1H3
• InChI Key: PWWXVZJRAORBPS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=CC=C2N1CC3=CC(=C(C=C3)Cl)Cl)N

Description

Ethyl 4-amino-N-(3,4-dichlorobenzyl)indole-2-carboxylate is a useful research compound. Its molecular formula is C18H16Cl2N2O2 and its molecular weight is 363.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of ethyl N-(3,4-dichlorobenzyl)-4-nitroindole-2-carboxylate (2.41 g) in tetrahydrofuran (100 ml) was stirred in the presence of titanium trichloride (15% aqueous solution, 50 ml) at room temperature overnight. The reaction was treated with 40% sodium hydroxide solution and extracted with 5% methanol in dichloromethane. Combined organic extracts were dried (MgSO4) and concentrated in vacuo to give the product as a brown solid (1.98 g, 89%); NMR d (CD3SOCD3) 1.3 (t, 3H), 4.2 (q, 2H), 5.7 (s, 4H), 6.2 (d, 1H), 6.6 (d, 1H), 7.0 (m, 1H), 7.25 (m, 1H), 7.5 (d, 1H), 7.6 (m, 1H): M/z (+) 363.3 (MH+).

Synthesis routes and methods II

Procedure details